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Compound of Interest

Compound Name:
1-Cyclohexylpropan-2-amine

hydrochloride

CAS No.: 64011-62-7

Cat. No.: B7911097

Get Quote

Executive Summary & Compound Profile
(S)-1-Cyclohexylpropan-2-amine is a chiral aliphatic amine structurally analogous to (S)-

amphetamine, where the aromatic phenyl ring is replaced by a saturated cyclohexyl ring.[1] It

serves as a critical intermediate in the synthesis of sympathomimetic agents (e.g.,

propylhexedrine) and novel peptidomimetics (e.g., mPGES-1 inhibitors).

Unlike its aromatic counterparts, the synthesis of this compound presents unique

stereochemical challenges: preserving the chiral center during ring reduction or establishing it

de novo from a prochiral ketone.[1]
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Property Data

IUPAC Name (2S)-1-Cyclohexylpropan-2-amine

Common Name Norpropylhexedrine; Hexahydroamphetamine

CAS Number 5913-12-2

Molecular Formula C₉H₁₉N

Molecular Weight 141.26 g/mol

Chirality (S)-Enantiomer

Physical State Colorless oil (free base); White solid (HCl salt)

Pathway A: Catalytic Hydrogenation (The Classical
Route)
This pathway involves the heterogeneous catalytic reduction of (S)-Amphetamine.[1] It is the

historical standard but requires rigorous control of pH and catalyst choice to prevent

racemization.[1]

Reaction Mechanism
The transformation is a heterogeneous hydrogenation of the aromatic

-system.[1] The mechanism proceeds via the Horiuti-Polanyi mechanism, but with a critical
constraint: the amine functionality must be protected or protonated to prevent catalyst
poisoning and racemization.

Mechanistic Steps:

Adsorption: The phenyl ring of the protonated ammonium species adsorbs flat onto the metal

surface (

-coordination).[1]

Sequential Addition: Hydrogen atoms are transferred from the metal surface to the

-system in a stepwise syn-addition.[1]
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Desorption: The fully saturated cyclohexyl species desorbs.[1]

Critical Control Point - Racemization: If the amine is unprotonated, it can coordinate to the

metal, facilitating a reversible dehydrogenation to an imine/enamine intermediate.[1] This

destroys the chiral center.[1] Therefore, the reaction must be conducted in acidic media.[1]

Visualization: Hydrogenation Pathway[1]

Figure 1: Catalytic Hydrogenation Mechanism & Racemization Risk
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Experimental Protocol (Self-Validating)
Reagents:

(S)-Amphetamine Sulfate (10 mmol)[1]

Platinum(IV) oxide (PtO₂ - Adams Catalyst) or 5% Rh/C (500 mg)[1]

Solvent: Glacial Acetic Acid (20 mL) + Conc. H₂SO₄ (0.5 mL)

Hydrogen Gas (H₂)[1]

Procedure:

Preparation: Dissolve (S)-amphetamine sulfate in glacial acetic acid in a high-pressure

hydrogenation vessel (Parr bomb). Add the sulfuric acid (critical for maintaining protonation).

[1]
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Catalyst Loading: Carefully add the catalyst (PtO₂ or Rh/C) under an inert nitrogen

atmosphere (pyrophoric hazard).[1]

Hydrogenation: Pressurize to 60 psi (4 bar) with H₂. Heat to 50°C. Stir vigorously for 6-12

hours.

Validation: Monitor H₂ uptake. The reaction stops consuming gas when 3 equivalents are

absorbed.[1]

Workup: Filter the catalyst through Celite. Concentrate the filtrate in vacuo.[1]

Isolation: Basify the residue with 20% NaOH (aq) to pH >12. Extract with diethyl ether (3 x 20

mL). Dry over MgSO₄ and evaporate.[1]

Purification: Distillation (bp ~190°C) or conversion to HCl salt for recrystallization.

Pathway B: Biocatalytic Transamination (The
Modern Route)
This pathway utilizes Omega-Transaminases (ω-TA) to convert the prochiral ketone, 1-

cyclohexylpropan-2-one, directly into the (S)-amine.[1] This method offers superior

enantioselectivity (>99% ee) and avoids the use of controlled substance precursors

(amphetamines).[1]

Reaction Mechanism
The enzyme utilizes Pyridoxal-5'-phosphate (PLP) as a cofactor.[1] The reaction operates via a

"Ping-Pong Bi-Bi" mechanism.[1]

First Half-Reaction: The amine donor (e.g., Isopropylamine) transfers its amino group to the

PLP-enzyme complex, releasing acetone and generating PMP-enzyme (Pyridoxamine-5'-

phosphate).[1]

Second Half-Reaction: The PMP-enzyme transfers the amino group to the acceptor ketone

(1-cyclohexylpropan-2-one).[1] The enzyme's chiral pocket dictates that the protonation of

the quinonoid intermediate occurs from a specific face, yielding the (S)-amine exclusively.
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Visualization: Biocatalytic Cycle[1]

Figure 2: PLP-Dependent Transaminase Cycle
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Experimental Protocol (Scalable)
Reagents:

Substrate: 1-Cyclohexylpropan-2-one (50 mM)[1]

Enzyme: (S)-selective ω-Transaminase (e.g., Vibrio fluvialis or commercial ATA-113)[1]

Donor: Isopropylamine (1 M) - Acts as donor and buffer[1]

Cofactor: PLP (1 mM)[1]

Buffer: Potassium Phosphate (100 mM, pH 7.5)[1]

Procedure:

System Setup: In a reaction vessel, dissolve PLP in the phosphate buffer.

Donor Addition: Add Isopropylamine. Adjust pH to 7.5 using HCl. (Isopropylamine is used in

large excess to drive the equilibrium).[1]
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Substrate Addition: Add 1-cyclohexylpropan-2-one. If solubility is poor, add 10% DMSO as a

co-solvent.[1]

Initiation: Add the lyophilized enzyme powder. Incubate at 30°C with orbital shaking (150

rpm) for 24 hours.

Workup: Acidify to pH 2 with 6M HCl (to quench enzyme and protonate amine). Extract

unreacted ketone with Ethyl Acetate (discard organic layer).[1]

Isolation: Basify aqueous layer to pH 12 (NaOH). Extract product with MTBE (Methyl tert-

butyl ether).[1]

Salt Formation: Bubble HCl gas through the MTBE layer to precipitate (S)-1-
cyclohexylpropan-2-amine hydrochloride.[1]

Analytical Characterization & QC
To ensure scientific integrity, the synthesized product must be validated against the following

parameters.

Test Methodology Acceptance Criteria

Identity ¹H-NMR (400 MHz, CDCl₃)

δ 0.9-1.8 (m, cyclohexyl +

CH₂), 1.1 (d, CH₃), 3.0 (m, CH-

NH₂)

Chiral Purity
Chiral HPLC (Crownpak CR(+)

column)
> 99.0% ee (S-isomer)

Chemical Purity GC-MS
> 98.0% (No aromatic

impurities)

Optical Rotation Polarimetry [α]²⁰D

Specific rotation matches lit.[1]

[5] (approx +12° in water for

HCl salt)

Troubleshooting[1]
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Low Yield (Route A): Often due to incomplete hydrogenation.[1] Increase pressure or switch

from PtO₂ to Rh/C.[1]

Low ee (Route B): Indicates enzyme inhibition by acetone.[1] Use an open system (to

evaporate acetone) or apply reduced pressure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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